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Compound of Interest

Compound Name: (S)-Styrene oxide

Cat. No.: B049447 Get Quote

(S)-Styrene oxide is a hazardous chemical that requires strict safety protocols in a laboratory

setting. This guide provides essential information for researchers, scientists, and drug

development professionals on its safe handling, personal protective equipment (PPE), and

disposal.

(S)-Styrene oxide is classified as a probable human carcinogen (Group 2A) by the

International Agency for Research on Cancer (IARC) and is recognized as a mutagen.[1] It is

harmful in contact with skin, causes serious eye irritation, and may cause an allergic skin

reaction.[2][3] Inhalation can lead to dizziness, drowsiness, and irritation of the respiratory tract.

[4] Therefore, all contact should be minimized, and stringent safety measures must be

implemented.
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Hazard Classification Description

Carcinogenicity Category 1B; May cause cancer.[1][2]

Acute Toxicity (Dermal)
Category 3 or 4; Toxic or harmful in contact with

skin.[1][2]

Eye Irritation Category 2A; Causes serious eye irritation.[1][2]

Skin Sensitization
Category 1; May cause an allergic skin reaction.

[2]

Germ Cell Mutagenicity Suspected of causing genetic defects.[2]

Specific Target Organ Toxicity

May cause drowsiness or dizziness (single

exposure) and may cause damage to the liver

through prolonged or repeated exposure.[2]

Occupational Exposure Limits (for Styrene as a proxy)
No specific occupational exposure limits (OELs) for (S)-Styrene oxide have been established

by major regulatory bodies. Therefore, the exposure limits for styrene are often used as a

conservative guideline.

Organization Exposure Limit

OSHA (PEL)

100 ppm (8-hour TWA); 200 ppm (Ceiling); 600

ppm (5-minute maximum peak in any 3-hour

period)

NIOSH (REL)
50 ppm (10-hour TWA); 100 ppm (15-minute

STEL)

ACGIH (TLV) 20 ppm (8-hour TWA); 40 ppm (STEL)[1]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended

Exposure Limit; TLV: Threshold Limit Value; STEL: Short-Term Exposure Limit.

Quantitative Toxicity Data
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Route of Exposure Species Value

Oral LD50 Rat 4290 mg/kg[5]

Dermal LD50 Rabbit (male) 1060 mg/kg[1]

Inhalation LC50 Rat (male) > 500 ppm (4 hours)[5]

LD50: Lethal Dose, 50%; LC50: Lethal Concentration, 50%.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling (S)-Styrene oxide. The following table

summarizes the recommended PPE.
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Body Part Recommended Protection
Specifications and Best
Practices

Hands Chemical Resistant Gloves

Silver Shield®/4H® or Viton®

are recommended for handling

styrene and aromatic

hydrocarbons, offering

breakthrough times of over 8

hours.[1] Double gloving is

advised.[6] Regularly inspect

gloves for signs of degradation

and change them immediately

if contaminated.

Body Protective Clothing

A disposable, one-piece,

close-fitting protective suit

(e.g., Tyvek®) is

recommended.[6] Lab coats

should be fully fastened.[7]

Contaminated clothing should

be decontaminated or

disposed of as hazardous

waste and should not be taken

home.[4]

Eyes/Face
Safety Goggles and Face

Shield

Use splash-proof safety

goggles.[1] A face shield

should be worn in addition to

goggles when there is a risk of

splashing.[1]

Respiratory Respirator Work must be conducted in a

certified chemical fume hood.

[2][7] If there is a potential for

exposure above the OELs, a

NIOSH-approved respirator is

required. For concentrations

up to 500 ppm of styrene, a

chemical cartridge respirator
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with organic vapor cartridges is

recommended.[3] For higher

concentrations or in

emergency situations, a self-

contained breathing apparatus

(SCBA) is necessary.[1][3]

Operational Plan for Handling (S)-Styrene Oxide
Preparation and Engineering Controls

Designated Area: All work with (S)-Styrene oxide must be conducted in a designated area,

such as a chemical fume hood, with restricted access.[7]

Ventilation: Ensure the chemical fume hood is functioning correctly and has adequate airflow.

Emergency Equipment: An eyewash station and safety shower must be readily accessible.

Spill Kit: A spill kit containing absorbent materials (e.g., vermiculite, dry sand), and

appropriate PPE should be available.[8]

Handling and Experimental Protocol
Personal Protective Equipment: Before handling, don all required PPE as outlined in the

table above.

Weighing and Transferring: Conduct all weighing and transferring of (S)-Styrene oxide
within the chemical fume hood to minimize exposure to vapors.[9] Use a secondary

container when transporting the chemical within the lab.[6][7]

Avoid Incompatibilities: (S)-Styrene oxide is incompatible with strong oxidizing agents,

acids, and bases.[1] Keep it away from heat, sparks, and open flames.[3][10]

Minimize Aerosol Generation: Take care to avoid the generation of aerosols during handling.

[2]

Post-Handling: After handling, thoroughly wash hands and any potentially exposed skin with

soap and water.[2]
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Disposal Plan
As a probable carcinogen, the disposal of (S)-Styrene oxide and all contaminated materials

must be handled with extreme care and in accordance with all local, state, and federal

regulations.

Waste Segregation and Collection
Dedicated Waste Containers: Use clearly labeled, sealed, and leak-proof containers for all

(S)-Styrene oxide waste, including empty containers, contaminated PPE, and spill cleanup

materials.[8][9]

Labeling: The waste container must be labeled as "Hazardous Waste - Carcinogen" and list "

(S)-Styrene oxide" as a component.[9]

Decontamination
Glassware and Equipment: All glassware and equipment that have come into contact with

(S)-Styrene oxide must be decontaminated before reuse or disposal. This can be done by

rinsing with a suitable solvent (e.g., acetone) within the fume hood. The solvent rinse should

be collected as hazardous waste.

Work Surfaces: Decontaminate the work area within the fume hood after each use.

Final Disposal
Incineration: The recommended method of disposal for (S)-Styrene oxide is incineration in a

chemical incinerator equipped with an afterburner and scrubber.[3]

Professional Disposal Service: Contact your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal company for pickup and disposal

of the waste.[2][6] Do not attempt to dispose of this chemical down the drain.[3]

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention.[11]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.[11]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them one to two glasses of water to dilute the chemical. Seek immediate medical

attention.[11]

Spill: Evacuate the area and restrict access. Remove all ignition sources.[8] Wearing

appropriate PPE, absorb the spill with an inert material and place it in a sealed container for

disposal.[8] Ventilate the area. For large spills, contact your institution's EHS department.

Workflow for Safe Handling of (S)-Styrene Oxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049447?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

